Cas no 2172108-82-4 (1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid)

• Product Name: 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid
• CAS No: 2172108-82-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6012061
• PubChem ID: 165580110
• Update Time: 2025-10-28

1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid
• 2172108-82-4
• EN300-1532766
• 1-[N-methyl(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
• EN300-1532342
• 1-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
• EN300-1532204
• 2171149-69-0
• 1-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
• 2171208-51-6

• Inchi： 1S/C28H32N2O5/c1-30(28(26(32)33)13-7-2-8-14-28)25(31)18-15-19(16-18)29-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,2,7-8,13-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： GQVXBGRSFUTFLH-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid

1-N-Methyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172108-82-4, known as 1-N-methyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclobutane ring fused to a cyclohexane ring, along with a fluorenylmethoxycarbonyl (Fmoc) group and an N-methyl substituent. The combination of these structural elements makes this compound unique and valuable for research in fields such as drug discovery, materials science, and advanced chemical synthesis.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their properties in greater depth. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during reactions. This stability is particularly advantageous in processes requiring multi-step synthesis, where maintaining the integrity of reactive functional groups is essential. The N-methyl substituent further enhances the molecule's stability and may influence its solubility and reactivity in different solvents.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules. By leveraging its structural features, chemists can design derivatives with tailored properties for specific applications. For instance, the cyclobutane ring introduces strain into the molecule, which can be harnessed to create compounds with unique mechanical or electronic properties. Additionally, the presence of the carboxylic acid group provides opportunities for further functionalization, such as forming esters or amides, which are common in pharmaceutical and agrochemical industries.

Recent studies have also highlighted the importance of stereochemistry in this compound's behavior. The spatial arrangement of atoms within the molecule can significantly impact its interactions with other molecules, making it a valuable tool for studying molecular recognition and self-assembly processes. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure, providing insights into its potential uses in supramolecular chemistry.

In terms of synthesis, this compound represents a triumph in modern organic chemistry. Its construction involves a series of carefully designed reactions, including Friedel-Crafts alkylation, Suzuki coupling, and Fmoc protection strategies. These methods not only demonstrate the versatility of contemporary synthetic techniques but also underscore the importance of interdisciplinary collaboration in advancing chemical science.

The integration of computational chemistry has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure, enabling predictions about its reactivity and stability under various conditions. Such computational tools are invaluable for guiding experimental efforts and optimizing synthetic pathways.

Looking ahead, the potential applications of 1-N-methyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid are vast and varied. Its role as a precursor for advanced materials or as an intermediate in drug development could pave the way for groundbreaking innovations across multiple disciplines. As research continues to uncover new facets of this compound's behavior, it stands to become an indispensable tool in the chemist's arsenal.

In conclusion, CAS No. 2172108-82-4 represents not only a remarkable achievement in chemical synthesis but also a promising avenue for future scientific exploration. Its intricate structure and versatile functional groups make it a subject of great interest to researchers worldwide, driving ongoing investigations into its properties and applications.